![molecular formula C15H17NO3 B5519857 2-(3,4-dimethylphenoxy)-N-(2-furylmethyl)acetamide](/img/structure/B5519857.png)
2-(3,4-dimethylphenoxy)-N-(2-furylmethyl)acetamide
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Overview
Description
2-(3,4-dimethylphenoxy)-N-(2-furylmethyl)acetamide is a useful research compound. Its molecular formula is C15H17NO3 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 259.12084340 g/mol and the complexity rating of the compound is 295. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Environmental Analysis
A study by Houdier et al. (2000) discusses the use of a molecular probe for trace measurement of carbonyl compounds (aldehydes and ketones) in water samples, which highlights the importance of related chemical compounds in environmental analysis. This probe enables the detection of very low concentrations of formaldehyde and other carbonyls in environmental water samples, including snow, ice, and cloud water, contributing to our understanding of atmospheric chemistry and environmental pollution (Houdier, Perrier, Defrancq, & Legrand, 2000).
Medicinal Chemistry
Research in medicinal chemistry has explored the synthesis and evaluation of compounds structurally related to "2-(3,4-dimethylphenoxy)-N-(2-furylmethyl)acetamide" for their therapeutic potential. For instance, Pękala et al. (2011) synthesized a group of trans- and cis-2-(2,6-dimethylphenoxy)-N-(2-hydroxycyclohexyl)acetamides and investigated their anticonvulsant activity, demonstrating the medicinal applications of these compounds (Pękala, Waszkielewicz, Szneler, Walczak, & Marona, 2011).
Material Science
In material science, the synthesis and application of novel compounds for the development of hybrid materials and coatings have been studied. Batibay et al. (2020) discussed the synthesis of 2-(9-Oxo-9H-thioxanthene-2-yloxy)-N-(3-silsesquioxanylpropyl) acetamide for the preparation of PMMA hybrid networks in the air atmosphere. This research indicates the role of chemically modified acetamides in improving material properties like thermal stability and robustness of polymer/filler networks (Batibay, Gunkara, Ocal, & Arsu, 2020).
Herbicide Action
The action of chloroacetanilide herbicides and their metabolic studies are crucial for understanding their environmental impact and safety. Latli and Casida (1995) reported on the radiosynthesis of the chloroacetanilide herbicide acetochlor, which is closely related to the chemical structure , for studies on its metabolism and mode of action. This research contributes to the development of safer and more effective herbicidal compounds (Latli & Casida, 1995).
Safety and Hazards
Properties
IUPAC Name |
2-(3,4-dimethylphenoxy)-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3/c1-11-5-6-13(8-12(11)2)19-10-15(17)16-9-14-4-3-7-18-14/h3-8H,9-10H2,1-2H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WAXAUIXWZSKDGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OCC(=O)NCC2=CC=CO2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.